Cas no 70265-07-5 (1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-)

1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- structure
70265-07-5 structure
Product Name:1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
CAS No:70265-07-5
MF:C8H11NO2
MW:153.178442239761
CID:547509
PubChem ID:643366
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, hexahydro-, trans-
    • 70265-07-5
    • DTXSID80426300
    • SCHEMBL2539347
    • Inchi: 1S/C8H11NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h5-6H,1-4H2,(H,9,10,11)/t5-,6-/m0/s1
    • InChI Key: WLDMPODMCFGWAA-WDSKDSINSA-N
    • SMILES: O=C1[C@H]2CCCC[C@@H]2C(N1)=O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17

1H-Isoindole-1,3(2H)-dione, hexahydro-, trans- Related Literature

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